2-{4-[(3-Fluorobenzyl)oxy]phenyl}-4-(4-methoxyphenyl)pyrimidine

• IUPAC Name: 2-[4-[(3-fluorophenyl)methoxy]phenyl]-4-(4-methoxyphenyl)pyrimidine
• InChI: InChI=1S/C24H19FN2O2/c1-28-21-9-5-18(6-10-21)23-13-14-26-24(27-23)19-7-11-22(12-8-19)29-16-17-3-2-4-20(25)15-17/h2-15H,16H2,1H3
• InChI Key: CSSPVPVVEBZOQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OCC4=CC(=CC=C4)F
• Molecular Formula: C24H19FN2O2
• Molecular Weight: 386.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring substituted with two phenyl rings, one of which is further substituted with a methoxy group and the other with a fluorobenzyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound could be analyzed using various spectroscopic techniques, such as 1H-NMR and 13C-NMR. The fluorescence characteristics of related compounds have also been calculated through density functional theory (DFT) and time-dependent DFT (TDDFT).

Scientific Research Applications

1. Biological and Larvicidal Activities

Research has explored the synthesis of derivatives of pyrimidine, including those structurally similar to the compound , to evaluate their biological activities. For instance, a study synthesized a series of fluorine-substituted pyrimidine derivatives to assess their larvicidal activity. Compounds with mild electron-withdrawing groups, such as fluorine, exhibited significant activity, highlighting the potential of these derivatives in biological applications (Gorle et al., 2016).

2. Antitumor Activities

The antitumor properties of pyrimidine derivatives have been a subject of interest. A particular study synthesized new pyrimidine derivatives and tested them against various cancer cell lines, discovering significant antitumor activities in some compounds. This research indicates the therapeutic potential of pyrimidine derivatives in oncology (Raić-Malić et al., 2000).

3. Antiviral and Anti-Inflammatory Properties

Studies have also been conducted on the antiviral properties of pyrimidine derivatives. One such research synthesized pyrimidine and fused pyrimidine derivatives, assessing their anti-avian influenza virus activity. Although these specific compounds did not show antiviral activity, the research contributes to the broader understanding of the potential antiviral properties of pyrimidine derivatives (Mahmoud et al., 2011). Additionally, pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, with some showing promising results (Muralidharan et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

While specific safety and hazard data for this compound is not available, general precautions for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, evacuating personnel to safe areas, and keeping people away from and upwind of spill/leak.

Future Directions

The future directions for research on this compound could involve further studies on its synthesis, reactivity, and potential applications.